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Compound of Interest

Compound Name: SKLB-197

Cat. No.: B10829479 Get Quote

Disclaimer: This document provides essential safety and logistical guidance for the handling of

SKLB-197 based on general best practices for potent, research-grade kinase inhibitors. No

specific Safety Data Sheet (SDS) for SKLB-197 is publicly available. Therefore, this compound

should be handled as potentially hazardous, and all precautions should be taken to minimize

exposure.

Hazard Assessment
SKLB-197 is a potent and highly selective Ataxia Telangiectasia and Rad3-related (ATR)

kinase inhibitor.[1][2] As with many potent small molecule kinase inhibitors, it should be treated

as a potentially hazardous compound. The primary risks are associated with inhalation of

aerosolized powder and skin or eye contact. Due to its mechanism of action, which involves the

DNA damage response pathway, there may be potential for reproductive toxicity, and it should

be handled with appropriate containment measures.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling SKLB-197 to create a barrier

between the researcher and the potentially hazardous compound. The following table

summarizes the recommended PPE for various laboratory activities.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator.Gloves: Two pairs of nitrile

gloves (double-gloving).Eye Protection:

Chemical splash goggles.Lab Coat: Disposable

or dedicated non-absorbent lab coat.Ventilation:

Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.Eye

Protection: Chemical splash goggles or a face

shield for splash risks.Lab Coat: Standard

laboratory coat.Ventilation: Chemical fume

hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.Eye Protection: Safety

glasses with side shields.Lab Coat: Standard

laboratory coat.Containment: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Standard laboratory coat.

Handling and Experimental Procedures
All work with SKLB-197 should be conducted in a designated and clearly marked area of the

laboratory.

Protocol for Weighing and Reconstitution:

Preparation: Don all recommended PPE for handling the solid form of SKLB-197.

Containment: Perform all manipulations of the solid compound within a certified chemical

fume hood or a powder containment hood to prevent inhalation of fine powders.
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Weighing: Use dedicated spatulas and weigh paper. Tare the balance with the weigh paper

before adding the compound.

Reconstitution: SKLB-197 is soluble in DMSO.[1] Slowly add the solvent to the solid

compound to avoid splashing. Ensure the vial is securely capped and vortex gently to

dissolve.

Cleaning: Decontaminate the spatula and any surfaces with an appropriate solvent (e.g.,

70% ethanol) followed by a soap and water solution. Dispose of all contaminated disposable

materials as hazardous waste.

Disposal Plan
Proper disposal of SKLB-197 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with SKLB-197, such as

pipette tips, tubes, gloves, and weigh paper, should be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,

leak-proof hazardous waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment should be decontaminated. A validated

decontamination process should be established to remove or destroy the compound.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when working with SKLB-197.
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Caption: PPE selection workflow for handling SKLB-197.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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